Cas no 1523-19-9 (Phenol, 4-methoxy-,1-benzoate)

Phenol, 4-methoxy-,1-benzoate structure
Phenol, 4-methoxy-,1-benzoate structure
Product Name:Phenol, 4-methoxy-,1-benzoate
CAS No:1523-19-9
MF:C14H12O3
MW:228.243284225464
CID:185915
PubChem ID:137059
Update Time:2025-04-19

Phenol, 4-methoxy-,1-benzoate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-methoxy-,1-benzoate
    • (4-methoxyphenyl) benzoate
    • 1-benzoyloxy-4-methoxy-benzene
    • 1-Benzoyloxy-4-methoxy-benzol
    • 4-anisyl benzoate
    • 4-Methoxyphenol benzoate
    • 4-methoxyphenyl benzoate
    • 4-tert-butylbenzoesaeure-phenylester
    • benzoic acid (4-methoxyphenyl) ester
    • Phenol,4-methoxy-,benzoate
    • p-methoxyphenyl benzoate
    • Phenol, 4-methoxy-, benzoate
    • AKOS002953565
    • 1523-19-9
    • 4-Benzoyloxyanisole
    • Benzoic acid 4-methoxy-phenyl ester
    • UNII-U6KN6JHF4W
    • PMRMHHUTWZPFIY-UHFFFAOYSA-N
    • DTXSID90934461
    • PHENOL, 4-METHOXY-, 1-BENZOATE
    • SCHEMBL1546266
    • PHENOL, P-METHOXY-, BENZOATE
    • BENZOIC ACID, P-METHOXYPHENYL ESTER
    • PARA-ANISYL BENZOATE
    • Q27290754
    • U6KN6JHF4W
    • AE-641/01171008
    • Inchi: 1S/C14H12O3/c1-16-12-7-9-13(10-8-12)17-14(15)11-5-3-2-4-6-11/h2-10H,1H3
    • InChI Key: PMRMHHUTWZPFIY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 228.07900
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.91440

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